Cas no 2166902-12-9 (4-(bromomethyl)-1-tert-butyl-3-methyl-1H-pyrazole)

• Product Name: 4-(bromomethyl)-1-tert-butyl-3-methyl-1H-pyrazole
• CAS No: 2166902-12-9
• MF: C₉H₁₅BrN₂
• MW: 231.132801294327
• CID: 6090791
• PubChem ID: 154879047
• Update Time: 2025-06-13

4-(bromomethyl)-1-tert-butyl-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-1-tert-butyl-3-methyl-1H-pyrazole
• 4-(Bromomethyl)-1-tert-butyl-3-methylpyrazole
• 4-(Bromomethyl)-1-(tert-butyl)-3-methyl-1H-pyrazole
• EN300-1461296
• AKOS040891479
• 2166902-12-9

• Inchi： 1S/C9H15BrN2/c1-7-8(5-10)6-12(11-7)9(2,3)4/h6H,5H2,1-4H3
• InChI Key： PXHKVSYXTQVSTR-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=NN(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 230.04186g/mol
• Monoisotopic Mass: 230.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(bromomethyl)-1-tert-butyl-3-methyl-1H-pyrazole

Comprehensive Overview of 4-(bromomethyl)-1-tert-butyl-3-methyl-1H-pyrazole (CAS No. 2166902-12-9)

The compound 4-(bromomethyl)-1-tert-butyl-3-methyl-1H-pyrazole (CAS No. 2166902-12-9) is a highly specialized pyrazole derivative that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. With its unique molecular structure, this compound serves as a versatile building block for the development of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where it can be used to create targeted therapies for various diseases.

One of the key features of 4-(bromomethyl)-1-tert-butyl-3-methyl-1H-pyrazole is its bromomethyl functional group, which allows for efficient alkylation reactions. This property makes it an invaluable tool in medicinal chemistry, enabling the synthesis of complex heterocyclic compounds. Recent studies have explored its role in the development of kinase inhibitors, which are critical in treating conditions such as cancer and inflammatory diseases. The compound's tert-butyl group further enhances its stability, making it suitable for high-throughput screening and other advanced research applications.

In the context of green chemistry, 4-(bromomethyl)-1-tert-butyl-3-methyl-1H-pyrazole has been investigated for its potential to reduce environmental impact in synthetic processes. Researchers are exploring catalytic methods to minimize waste and improve atom economy when using this compound. This aligns with the growing demand for sustainable chemistry solutions, a topic frequently searched by professionals in the field.

The compound's structural versatility also makes it a candidate for material science applications. For instance, it can be incorporated into polymeric materials to enhance their thermal stability or mechanical properties. This has sparked interest in industries ranging from electronics to coatings, where advanced materials are in high demand. As such, 4-(bromomethyl)-1-tert-butyl-3-methyl-1H-pyrazole is not only a research chemical but also a potential industrial intermediate.

From a safety perspective, handling 4-(bromomethyl)-1-tert-butyl-3-methyl-1H-pyrazole requires adherence to standard laboratory protocols. While it is not classified as a hazardous substance under most regulations, proper personal protective equipment (PPE) and ventilation are recommended during use. This aligns with the increasing focus on workplace safety in chemical research, a topic frequently queried in search engines.

In summary, 4-(bromomethyl)-1-tert-butyl-3-methyl-1H-pyrazole (CAS No. 2166902-12-9) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and sustainable chemistry. Its unique properties and adaptability make it a valuable asset for researchers and industries alike. As the demand for innovative chemical solutions grows, this compound is poised to play an even more significant role in shaping the future of scientific discovery.